Potassium chloride

• IUPAC Name: potassium;chloride
• InChI: InChI=1S/ClH.K/h1H;/q;+1/p-1
• InChI Key: WCUXLLCKKVVCTQ-UHFFFAOYSA-M
• Canonical SMILES: [Cl-].[K+]
• Molecular Formula: ClK, KCl
• DSSTOX Substance ID: DTXSID5021178
• Molecular Weight: 74.55 g/mol
• Physical Description: Potassium chloride appears as white colorless cubic crystals. Strong saline taste. (NTP, 1992), Dry Powder; Dry Powder, Pellets or Large Crystals; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Colourless, elongated, prismatic or cubital crystals or white granular powder. Odourless, White crystals that are hygroscopic and water soluble; tastes similar to NaCl; [CAMEO], COLOURLESS HYGROSCOPIC CRYSTALS.
• Boiling Point: Sublimes at 2732 °F (NTP, 1992), Sublimes 1500 °C, Specific heat = 693.7 J/kg-K; Heat of fusion = 337.7 kJ/mol; Enthalpy of formation = -436.7 kJ/mol; Entropy (S) = 82.55 J/mol-K; Dielectric constant (at 1X10+6 Hz) = 4.68; Thermal coeff of expansion (15-25 °C) = 33.7X10-6/K; Boiling point of saturated solution at 1.013 bar = 108.6 °C
• Solubility: greater than 100 mg/mL at 68 °F (NTP, 1992), Freely soluble, Freely soluble in water. Insoluble in ethanol, In water, 35.5 g/100 g water at 25 °C, 1 g dissolves in 2.8 mL water, 1.8 mL boiling water ... /addtion of/ hydrochloric acid, or sodium chloride, or magnesium chloride, diminishes its solubility in water, Insoluble in ether, acetone, 1 g dissolves in 14 mL glycerol, about 250 mL alcohol. Insoluble in ether, acetone., For more Solubility (Complete) data for POTASSIUM CHLORIDE (6 total), please visit the HSDB record page., Solubility in water at 20 °C: good
• Density: 1.984 (NTP, 1992) - Denser than water; will sink, 1.988 g/cu cm, Density of saturated aq soln at 15 °C: 1.172, 1.98 g/cm³
• Mechanism of Action: Supplemental potassium in the form of high potassium food or potassium chloride may be able to restore normal potassium levels., K+ is the principal cation mediating the osmotic balance of the body fluids. In animals, the maintenance of normal cell volume and pressure depends on Na+ and K+ pumping. The K+/Na+ separation has allowed for evolution of reversible transmembrane electrical potentials essential for nerve and muscle action in animals, and both potassium and chloride are important in transmission of nerve impulses to the muscle fibers. /postasium/, The reported mutagenic effect of KCl most probably results from a disruption of osmotic balance of cells with a subsequent interference with chromosomal stability. This may result in the clastogenic effects (DNA breakage and chromosome structural instability) due to K+ effects on sequestering of Mg2+ ions required for normal maintenance of chromatin integrity. Other chemicals may also exert such effect (e.g. NaCl, sucrose)., Potassium and chloride is also important in the regulation of the acid-base balance of the body. Potassium is the principal base in tissues of blood cells, and Cl maintains electrochemical neutrality by anion exchange with bicarbonate (the chloride shift) in the CO2 transport in the blood red cells.
• Impurities: Contaminants: Magnesium sulfate salts, /Chemical grade KCl/ Industrial & Refined grade: Na, Br, SO4, Ca, Ca & Mg, Pb, Fe, Cu, Ni, Cr, Mo, V, Ti, Impurities are usually sodium chloride and magnesium chloride, NaCl, bromide and alkaline earth sulfates, depending on the raw material and production process
• Color/Form: White crystals or crystalline powder, Colorless crystals, Colorless, elongated, prismatic, or cubical crystals or as a white granular powder
• CAS No.: 7447-40-7, 14336-88-0
• Melting Point: 1418 °F (NTP, 1992), 771 °C, 770-773 °C

Description

Potassium chloride (KCl) is a metal halide compound with the chemical formula KCl, consisting of one potassium cation (K⁺) and one chloride anion (Cl⁻). It is naturally found in minerals such as sylvite and sylvinite and is extracted via mining or seawater brine processing . KCl is a white crystalline solid with a density of 1.98 g/mL, a melting point of 770°C, and high solubility in water (343 g/L at 20°C) . Its applications span agriculture (fertilizers), medicine (electrolyte replacement), food processing (sodium-free salt substitute), and industrial processes (cooling systems, water treatment) .

Scientific Research Applications

Agricultural Applications

Fertilizer Production
Potassium chloride is primarily used as a fertilizer due to its high potassium content, which is essential for plant growth. It enhances crop yield and quality by improving water retention and nutrient uptake in plants. Approximately 85% of this compound consumed in the U.S. is utilized for fertilizer production, with global figures exceeding 90% .

Animal Feed
In animal husbandry, this compound is added to animal feed to ensure adequate potassium levels, promoting health and productivity, particularly in dairy cows where it can enhance milk production .

Medical Applications

Electrolyte Replacement
this compound is commonly used in medical settings to treat or prevent potassium deficiency. It is administered orally or intravenously to maintain proper electrolyte balance in patients .

Blood Pressure Management
Clinical studies have shown that this compound supplementation can significantly lower blood pressure in individuals with hypertension. A randomized trial indicated that participants experienced notable reductions in both systolic and diastolic blood pressure after this compound administration .

Antimicrobial Properties
Recent research has explored the synthesis of this compound nanoparticles, which exhibit antimicrobial activity against various bacteria. This application could lead to innovative treatments in healthcare settings .

Food Industry Applications

Sodium Reduction
this compound serves as a sodium replacer in food products, helping to reduce sodium intake while providing a salty flavor. It is commonly found in processed foods such as baby formulas, cereals, meats, soups, sauces, and snack foods . A modeling study indicated that the use of this compound could significantly improve dietary potassium intake while reducing sodium consumption .

Industrial Applications

Chemical Manufacturing
this compound is a key raw material in the production of several chemicals, including potassium hydroxide and potassium metal. It also serves as a precursor for chlorine production .

Water Softening
In domestic applications, this compound is used as a substitute for sodium chloride in water softeners. This application helps reduce sodium levels in softened water, making it suitable for individuals on low-sodium diets .

Glass Manufacturing
In the glass industry, granular potash (this compound) acts as a flux to lower melting temperatures and improve clarity in glass products such as eyeglasses and monitors .

Environmental Applications

Contaminant Removal
this compound has been investigated for its potential use in environmental remediation processes, particularly for removing organic contaminants from water sources . Its effectiveness as an adsorbent makes it valuable in treating wastewater.

Data Table: Summary of Applications of this compound

Application Area	Specific Use	Description
Agriculture	Fertilizer Production	Enhances crop yield and quality through improved nutrient uptake
	Animal Feed	Ensures adequate potassium levels for livestock health
Medical	Electrolyte Replacement	Treats potassium deficiency; administered orally or intravenously
	Blood Pressure Management	Lowers blood pressure in hypertensive patients
	Antimicrobial Properties	Nanoparticles exhibit antibacterial activity
Food Industry	Sodium Reduction	Replaces sodium in processed foods; enhances flavor while lowering sodium
Industrial	Chemical Manufacturing	Raw material for producing potassium hydroxide and other chemicals
	Water Softening	Reduces sodium levels in softened water
	Glass Manufacturing	Acts as a flux to improve clarity and lower melting temperatures
Environmental	Contaminant Removal	Used for removing organic pollutants from water sources

Case Studies

• Clinical Trial on Blood Pressure Management
  A randomized trial involving hypertensive individuals demonstrated that short-term supplementation with this compound led to significant reductions in blood pressure readings over seven days compared to baseline measurements .
• Nanoparticle Research
  Research conducted on this compound nanoparticles revealed their potential antibacterial properties. The study found that these nanoparticles effectively inhibited bacterial growth at specific concentrations, suggesting possible applications in medical treatments .
• Food Reformulation Study
  A modeling study assessed the impact of incorporating this compound into food products as a sodium alternative. Results indicated that this approach could significantly enhance dietary potassium intake while addressing public health concerns related to high sodium consumption .

Mechanism of Action

Potassium chloride replenishes potassium ions, which are vital for various physiological processes. Potassium ions play a crucial role in nerve impulse conduction, muscle contraction (including cardiac, skeletal, and smooth muscles), and maintaining normal renal function. The compound works by restoring potassium levels in the body, thereby ensuring proper cellular function .

Comparison with Similar Compounds

Comparison with Similar Compounds

Potassium Chloride vs. Sodium Chloride (NaCl)

• Chemical and Physical Properties :
  Both KCl and NaCl share a cubic crystal structure and high water solubility. However, KCl has a lower density (1.98 g/mL vs. 2.17 g/mL for NaCl) and higher melting point (770°C vs. 801°C) .
• Functional Differences :
  • In food, partial substitution of NaCl with KCl reduces sodium intake but may alter taste due to KCl’s metallic aftertaste .
  • In cooling systems, KCl outperforms sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O), showing a 7.4–11.6% performance increase after charging/discharging cycles, especially with 5% moisture content (Table 1) .

Table 1: Cooling Performance of KCl vs. Sodium Thiosulfate Pentahydrate

Parameter	KCl (5% Moisture)	Sodium Thiosulfate Pentahydrate
Temp. Drop (°C)	10.9–11.3	7.2–9.4
Performance Change (%)	+7–12%	-30–-7%

Source: Experimental data from salt-based cooling systems

• Biological Impact :
  KCl is critical for nerve and muscle function, while excessive NaCl intake is linked to hypertension. Replacing 25% of dietary NaCl with KCl reduces stroke risk by 12–17% .

This compound vs. Potassium Citrate (K₃C₆H₅O₇)

Table 2: Key Differences Between KCl and Potassium Citrate

Aspect	KCl	Potassium Citrate
Chemical Formula	KCl	K₃C₆H₅O₇
Medical Use	Treats hypokalemia	Prevents kidney stones
pH Impact	Neutral	Alkalizes urine
Taste	Salty	Mildly salty
Food Applications	Limited (salt substitute)	pH stabilizer, flavor enhancer

Source: Comparative analysis of medical and industrial uses

This compound vs. Calcium Chloride (CaCl₂)

• Deicing and Environmental Impact :
  • KCl is less corrosive than CaCl₂ but has lower efficacy in extreme cold. CaCl₂ releases heat upon dissolution, making it faster-acting for ice melting .
  • Environmental toxicity studies rank KCl as less harmful to aquatic life than CaCl₂, though both require careful application near ecosystems .
• Industrial Use :
  KCl is preferred in drilling fluids for its inhibition properties; polyamine-modified KCl systems achieve >97% rock-cutting recovery, outperforming CaCl₂ in high-temperature stability .

This compound vs. Other Potassium Salts

• Fire-Holding Capacity: KCl underperforms compared to potassium sulfate (K₂SO₄) and potassium nitrate (KNO₃) in enhancing tobacco combustion, likely due to its lower thermal stability .
• Prebiotic Chemistry: In RNA synthesis, KCl promotes 72–73% hydrolysis of adenosine monophosphate (AMP), reducing oligomer yields (6–7-mers), whereas lithium chloride (LiCl) and NaCl yield longer oligomers (up to 20-mers) .

Environmental and Ionic Behavior Comparisons

• Marine vs. Non-Marine Sources: Non-sea salt (NSS) contributions dominate KCl in atmospheric particulates, with >50% of chloride and potassium in PM10 particles originating from non-marine sources (e.g., industrial emissions) .
• Ionic Regulation : In muscle cells, KCl maintains a cell/serum potassium ratio of 11.0, critical for osmotic balance, while chloride ratios align with Donnan equilibrium principles .

Biological Activity

Potassium chloride (KCl) is an inorganic compound widely recognized for its diverse biological activities, particularly in the fields of medicine, agriculture, and biochemistry. This article explores the biological activity of KCl, emphasizing its effects on human health, agricultural productivity, and potential antimicrobial properties.

This compound is composed of potassium (K) and chloride (Cl) ions. It plays a crucial role in maintaining cellular homeostasis, nerve function, and muscle contraction. KCl is often used in clinical settings to manage potassium deficiency and is critical in intravenous solutions.

• Electrolyte Balance : KCl helps maintain osmotic balance and is essential for the proper functioning of cells, particularly in the nervous and muscular systems.
• Chloride Shift : The chloride ion participates in the bicarbonate buffer system, helping to regulate blood pH by exchanging with bicarbonate ions.

Cardiovascular Health

Recent studies have shown that this compound supplementation can influence cardiovascular risk factors:

• Blood Pressure Regulation : A randomized crossover study indicated that short-term supplementation with KCl resulted in a significant decrease in blood pressure among participants with hypertension. However, no significant difference was observed between KCl and potassium citrate in terms of blood pressure reduction, suggesting that while KCl can lower blood pressure, its effects may vary based on individual responses .

Parameter	Baseline	After KCl Supplementation	After Potassium Citrate
Systolic Blood Pressure (mm Hg)	151 ± 16	140 ± 12	138 ± 12
Diastolic Blood Pressure (mm Hg)	93 ± 7	88 ± 7	88 ± 6
Plasma Potassium (mmol/L)	4.2 ± 0.3	4.6 ± 0.3	4.6 ± 0.3

• Metabolic Effects : KCl supplementation has been associated with changes in metabolomic profiles linked to cardiovascular health, including reductions in branched-chain amino acids (BCAAs), which are implicated in metabolic disorders .

Renal Function

Studies have suggested that adequate potassium intake may have protective effects on renal function. In a trial involving patients with chronic kidney disease (CKD), KCl supplementation led to increased urinary potassium excretion without significant adverse effects on renal parameters such as estimated glomerular filtration rate (eGFR) or albuminuria .

Agricultural Applications

KCl is extensively used as a fertilizer due to its role as a potassium source essential for plant growth:

• Photosynthesis Enhancement : Research indicates that optimal concentrations of KCl can enhance chlorophyll content and photosynthetic efficiency in plants. For instance, a study found that chlorophyll levels peaked at a concentration of 6 mM KCl .

Treatment Concentration (mM)	Chlorophyll Content (mg/g)
0	Lowest
1	Moderate
6	Highest
40	Decreased

• Nutrient Assimilation : Increased potassium levels from KCl application have been linked to improved nitrogen assimilation rates in plants, which are critical for growth and yield .

Antimicrobial Activity

KCl exhibits antimicrobial properties comparable to sodium chloride (NaCl). It has been shown to inhibit the growth of various bacteria, making it a potential candidate for food preservation and safety applications:

• Food Preservation : Studies indicate that replacing NaCl with KCl can reduce biogenic amine formation during food processing while enhancing sensory qualities .

Case Studies

• Clinical Trial on Cardiovascular Risk : In a pilot study assessing the effects of KCl on cardiovascular risk factors, participants showed significant changes in metabolomic profiles after supplementation, suggesting potential pathways through which KCl may exert beneficial effects on glucose metabolism and cardiovascular health .
• Agricultural Study : An investigation into the effects of varying KCl concentrations on plant growth demonstrated that optimal potassium levels significantly enhanced growth metrics such as chlorophyll content and nitrogen assimilation rates .

Q & A

Q. Basic: What standard methods are used to determine potassium chloride solubility in aqueous solutions, and how are they validated experimentally?

Answer: Solubility determination typically follows gravimetric or spectrophotometric methods. Key steps include saturating a solution at controlled temperatures, filtering undissolved KCl, and evaporating the solvent to measure residual mass. Validation involves comparing results with established data from sources like Alkali Halides: A Handbook of Physical Properties (Springer, 2001) and Chemical Principles (6th Ed.), which report solubility as 34.0 g/100 mL at 20°C . Discrepancies may arise from impurities or temperature fluctuations, necessitating calibration with certified reference materials.

Q. Basic: How are standardized this compound solutions prepared for analytical calibration?

Answer: USP guidelines recommend dissolving dried KCl (105°C for 3 hours) in deionized water, using volumetric flasks for precise dilution. For example, a 600 µg K/mL standard is made by dissolving 1.144 g KCl in 1 L water, followed by serial dilutions. Turbidimetric tests (e.g., adding ammonium oxalate TS) ensure absence of interfering ions like calcium .

Q. Advanced: How can response surface methodology (RSM) optimize KCl concentration in multi-component formulations?

Answer: RSM involves three stages:

Design: Use software like Design Expert to create a factorial design (e.g., varying KCl and NaCl levels in dough rheology studies ).

Modeling: Fit data to polynomial equations to identify interaction effects.

Validation: Confirm model adequacy via ANOVA and confirmatory trials. For instance, in wastewater treatment, RSM optimized KCl and ferric chloride doses, reducing COD by 85% .

Q. Advanced: What experimental designs assess KCl’s impact on microbial motility?

Answer: Controlled studies involve:

• Independent variable: KCl concentration (e.g., 0 vs. 2 drops in Paramecium cultures).
• Dependent variable: Swimming speed (mm/s).
• Standardization: Constant temperature, lighting, and culture source. Replicate trials (n=5) and t-tests validate significance, as done in Paramecium tetraurelia experiments .

Q. Advanced: Which statistical methods analyze coagulation-flocculation data involving KCl?

Answer: Mixed factorial ANOVA evaluates factors like agitation speed and KCl dose. For example, a 2⁴ factorial design with 2 replicates tested KCl’s role in pollutant reduction, using Tukey’s HSD post-hoc tests to differentiate treatment means .

Q. Basic: How do pharmacopeial standards ensure KCl purity for research?

Answer: USP tests include:

• Heavy metals: ≤10 ppm via atomic absorption.
• Loss on drying: ≤1% weight loss after 24 hours at 105°C.
• Acidity/alkalinity: Phenolphthalein TS confirms neutrality. Hemodialysis-grade KCl requires additional labeling .

Q. Advanced: How is thermal conductivity of KCl measured using steady-state methods?

Answer: A steady-state apparatus with cylindrical KCl crystals measures heat flux (Q) and temperature gradient (ΔT). Conductivity (κ) is calculated as $\kappa = Q \cdot L / (A \cdot \Delta T)$, where $L$ = thickness and $A$ = cross-sectional area. Calibration with reference materials minimizes equipment bias .

Q. Basic: What parameters are critical for KCl-based soil aluminum analysis?

Answer: Key steps include:

Extraction: 1 M KCl shaken with soil (1:10 ratio) to displace exchangeable Al³⁺.

Quantification: Titration with NaOH or ICP-OES. Baseline soil pH and cation levels (e.g., Ca²⁺, Mg²⁺) must be recorded to interpret Al³⁺ bioavailability .

Q. Advanced: How do gravimetric methods for potassium estimation compare historically?

Answer: Early methods used perchloric acid to precipitate KClO₄, but required large ethanol volumes. Modern ICP-MS or ion-selective electrodes offer faster, ppm-level accuracy. However, gravimetry remains useful for validating instrumental results in trace analysis .

Q. Basic: What environmental precautions prevent KCl contamination in labs?

Answer: Accidental release protocols include:

• Containment: Use absorbent materials to prevent drainage into waterways.
• Disposal: Collect contaminated water for neutralization (pH 6–8) before disposal. Emergency responders must wear PPE to avoid inhalation .

Synthesis routes and methods I

Procedure details

A feed with 3-chloro-2-hydroxypropyl methacrylate (CHPMA), epichlorohydrln, and minor amounts of by-products (GMA and heavies such as polymer by-product materials) flows into an epoxidation reactor to which aqueous alkali metal hydroxides such as sodium hydroxide (NaOH) or potassium hydroxide (KOH) and additional epichlorohydrin are added. KOH reacts with CHPMA to form glycidyl methacrylate to (GMA), water, and potassium chloride (KCl). Sodium hydroxide may be used in place of KOH, but a higher GMA yield is obtained using KOH. Preferable reaction conditions are: starting molar epichlorohydrin/CHPMA ratio of 6.0 or higher (most preferably 9.0), molar KOH/CHPMA ratio of 0.8-1.5 (most preferably 1.1, temperature of 40-80 degrees centigrade (most preferably 60-65 degrees Centigrade), and a pressure of less than atmospheric (typically 150-200 mm Hg absolute). Preferably, KOH is added as a 40-60 weight per cent solution in water. A vapor stream removed from the epoxidation reactor is fractionated and the overhead epichlorohydrin/water stream is condensed and allowed to separate into two liquid phases. The heavier (organic) phase is returned to the fractionation tower as reflux and from the bottom of the fractionation tower to the epoxidation reactor. (See FIG. 7 and previous description thereof). The aqueous phase is sent forward in the process in the same manner as previously described for the epoxy process to serve as wash water which removes the last traces of KCl from the GMA product before the epichlorohydrin is stripped and the product recovered.

Synthesis routes and methods II

Procedure details

An object of this invention is to provide a process for preparing a dry-converted potassium sulfate having a residual chlorine content of less than 3.5%, particularly of less than 2.0% from a dry-converted potassium sulfate obtained under the condition of a potassium chloride to sulfuric acid molar ratio of from 2.0 to 2.2.

Synthesis routes and methods III

Procedure details

The catalyst is removed using tris-(hydroxymethyl)phosphine (“THMP”) which is prepared by adding 245 g of tetrakis-(hydroxymethyl)phosphonium chloride (1.03 mol, Strem) and 500 mL of isopropyl alcohol (IPA) to a 2 L round-bottomed flask, degassing the mixture with nitrogen for 20 minutes, slowly adding 64 g (1.03 mol, 90% purity, Aldrich) of potassium hydroxide over 30 minutes to the vigorously stirring solution, while under a nitrogen atmosphere, and, after the potassium hydroxide has been added, stirring the reaction for an additional 30 minutes. This reaction is exothermic, and produces THMP, formaldehyde, potassium chloride, and water. The catalyst is then removed using the THMP by adding 25-100 mol equivalents of THMP per mole of ruthenium catalyst, stirring vigorously at 60-70° C. for 18 to 24 hours, under nitrogen, adding degassed water or methanol (˜150 mL/L of reaction mixture) and vigorously stirring for 10 minutes, and centrifuging the mixture for phase separation. The oil may have to be heated to remove the residual water or methanol. The aqueous phase will contain small amounts of IPA, formaldehyde, and potassium chloride, and will need to be purged or cleaned for recycling.

Synthesis routes and methods IV

Procedure details

Dissolve anhydrous salts such as Yttrium chloride (YCl3) in pure ethanol. Add a known quantity of potassium to ethanol and make potassium ethoxide, KOC2H5. Mix this with YCl3 in ethanol and stir. Under refluxing, a clear solution of yttrium ethoxide and a precipitate of potassium chloride is obtained. The dopant Eu can similarly be added to the Yttrium chloride in ethanol at first and this reaction would form Yttrium europium ethoxides. The ethoxides can then be hydrolyzed by adding a solution of ammonia at room temperature. These products are separated and can then be deposited by various means outlined earlier.